![molecular formula C17H26ClFN2O B5290891 4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine](/img/structure/B5290891.png)
4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine is a chemical compound that has gained significant attention in the scientific community due to its potential for use in drug discovery and development. It is a piperazine derivative that exhibits promising pharmacological properties, making it a valuable tool for researchers in the field.
Mechanism of Action
The precise mechanism of action of 4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine is not fully understood. However, it is believed to exert its pharmacological effects through its interaction with various neurotransmitter receptors in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of several neurotransmitters, including serotonin, dopamine, and norepinephrine. This modulation leads to changes in neurotransmitter release and receptor activity, ultimately resulting in the observed pharmacological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine in lab experiments include its potent pharmacological activity, its ability to modulate multiple neurotransmitter systems, and its potential for use in drug discovery and development. However, its limitations include its relatively complex synthesis method, its potential for off-target effects, and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research involving 4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine. These include further exploration of its pharmacological properties, including its potential for use in treating various psychiatric disorders. Additionally, studies could focus on optimizing its synthesis method to make it more accessible to researchers. Finally, research could investigate the compound's potential for use in combination therapies with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine involves the reaction of 3-chloro-5-fluoro-4-methoxybenzyl chloride with 2-ethyl-1-isopropylpiperazine in the presence of a base such as potassium carbonate. The resulting product is then purified to obtain the desired compound.
Scientific Research Applications
The chemical compound has been extensively studied for its potential use in drug discovery and development. It has been shown to exhibit potent activity against a range of targets, including serotonin receptors, dopamine receptors, and adrenergic receptors. Additionally, it has demonstrated promising antipsychotic, antidepressant, and anxiolytic effects in animal models.
Properties
IUPAC Name |
4-[(3-chloro-5-fluoro-4-methoxyphenyl)methyl]-2-ethyl-1-propan-2-ylpiperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26ClFN2O/c1-5-14-11-20(6-7-21(14)12(2)3)10-13-8-15(18)17(22-4)16(19)9-13/h8-9,12,14H,5-7,10-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODPSNGHFZKCCEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCN1C(C)C)CC2=CC(=C(C(=C2)Cl)OC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.